Cas no 1513834-19-9 (2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol)

• Product Name: 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol
• CAS No: 1513834-19-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6388415
• PubChem ID: 82668438
• Update Time: 2025-05-21

2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol
• 1-Piperazineethanol, 3-(1-methylethyl)-
• 1513834-19-9
• EN300-5248098
• 2-(3-Propan-2-ylpiperazin-1-yl)ethanol

• Inchi： 1S/C9H20N2O/c1-8(2)9-7-11(5-6-12)4-3-10-9/h8-10,12H,3-7H2,1-2H3
• InChI Key： CLOKQOIWMKSAHW-UHFFFAOYSA-N
• SMILES： N1(CCO)CCNC(C(C)C)C1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 277.5±20.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol

Comprehensive Analysis of 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol (CAS No. 1513834-19-9): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol (CAS No. 1513834-19-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperazine core and hydroxyethyl side chain, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular structure combines a propan-2-yl substituent with a piperazine ring, making it a versatile intermediate in synthetic chemistry.

The physicochemical properties of 1513834-19-9 include a moderate polarity due to the presence of both hydrophilic (hydroxyl group) and hydrophobic (isopropyl group) moieties. This balance enhances its solubility in organic solvents while retaining some water affinity, a critical factor in drug formulation and bioavailability studies. Recent publications highlight its role in the design of central nervous system (CNS) targeting compounds, leveraging the piperazine scaffold's affinity for neurotransmitter receptors.

One of the trending topics in medicinal chemistry is the exploration of piperazine derivatives for neurological disorders, and 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol fits into this narrative. Researchers are investigating its potential as a precursor for dopamine receptor modulators or serotonin reuptake inhibitors, addressing conditions like anxiety and depression. The compound's structural flexibility allows for modifications to optimize binding affinity and selectivity, aligning with the demand for personalized medicine approaches.

From an industrial perspective, CAS No. 1513834-19-9 is valued for its scalability in multi-step synthesis. Its stability under ambient conditions and compatibility with common coupling reagents make it a practical choice for high-throughput screening libraries. Laboratories focusing on fragment-based drug discovery often incorporate this compound due to its balanced lipophilicity (LogP ~2.1) and hydrogen bonding capacity.

Environmental and green chemistry considerations are increasingly shaping compound selection. 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol demonstrates favorable biodegradability profiles in preliminary assays, reducing ecological concerns compared to persistent halogenated analogs. This aligns with the pharmaceutical industry's shift toward sustainable synthesis protocols, a frequently searched topic in academic databases and patent literature.

Analytical characterization of this compound typically employs LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with the proton NMR spectrum showing distinct peaks for the piperazine protons (δ 2.5–3.0 ppm) and hydroxyethyl group (δ 3.6–3.8 ppm). These techniques are essential for verifying chemical purity, a critical parameter in quality control workflows for active pharmaceutical ingredients (APIs).

Emerging applications include its use in metal-organic frameworks (MOFs) as a functional linker, capitalizing on the tertiary nitrogen atoms' coordination potential. Materials science researchers are exploring this avenue for catalysis and molecular encapsulation, topics gaining traction in nanotechnology forums. The compound's thermal stability (decomposition >200°C) further supports such high-temperature applications.

In conclusion, 2-[3-(propan-2-yl)piperazin-1-yl]ethan-1-ol (CAS No. 1513834-19-9) represents a multifaceted compound with growing relevance across drug development, material science, and green chemistry. Its structure-activity relationships continue to inspire innovative research, particularly in addressing neuropharmacological challenges and sustainable synthesis demands. Ongoing studies will likely uncover additional utilities for this piperazine derivative, solidifying its position in modern chemical research.